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Compound of Interest

Compound Name: BML-210

Cat. No.: B1667151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BML-210 is a small molecule inhibitor of histone deacetylases (HDACs), enzymes that play a

critical role in the epigenetic regulation of gene expression.[1] By removing acetyl groups from

histones, HDACs promote a more condensed chromatin structure, leading to transcriptional

repression. BML-210 inhibits HDAC activity, resulting in histone hyperacetylation and the

modulation of gene expression.[2] This activity makes BML-210 a valuable tool in cancer

research, where it has been shown to inhibit cell proliferation, induce apoptosis, and promote

cell differentiation in various cancer cell lines, including leukemia and cervical cancer.[1][3][4][5]

Specifically, BML-210 can disrupt the interaction between HDAC4 and the Myocyte Enhancer

Factor-2 (MEF2), a key transcription factor.[3][6]

These application notes provide a detailed protocol for the preparation, storage, and

application of a BML-210 stock solution in Dimethyl Sulfoxide (DMSO) for in vitro experimental

use.

BML-210 Chemical and Physical Properties
Proper handling and accurate concentration calculations begin with understanding the

fundamental properties of the compound. All quantitative data is summarized below.
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Property Value References

IUPAC Name
N-(2-aminophenyl)-N'-

phenyloctanediamide
[1]

Molecular Formula C₂₀H₂₅N₃O₂ [1][7][8]

Molecular Weight 339.44 g/mol [1][9]

CAS Number 537034-17-6 [1][7][8]

Appearance Solid Powder [8]

Purity >98% [8]

Solubility in DMSO
≥30 - 68 mg/mL (approx. 88 -

200 mM)
[3][8][10]

Solubility in Water Insoluble [10][11]

IC₅₀
~5 µM (HDAC4-VP16 reporter)

to 87 µM (HeLa cell extract)
[3][7][11]

Protocol: Preparation of a 10 mM BML-210 DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell-based assays.

3.1 Materials and Equipment

BML-210 powder (CAS 537034-17-6)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Preparation Procedure

Pre-Weighing Preparations: Before handling the compound, ensure your workspace is clean

and you are wearing appropriate PPE. If the compound is toxic or its toxicity is unknown,

perform this step in a chemical fume hood.[12]

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L × 0.001 L × 339.44 g/mol = 3.39 mg

Weigh BML-210: Carefully weigh out 3.39 mg of BML-210 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Add Solvent: Add 1 mL of high-purity, anhydrous DMSO to the vial containing the BML-210
powder. Using newly opened DMSO is recommended as hygroscopic (moisture-absorbing)

DMSO can significantly impact solubility.[3][10]

Dissolve Compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. If dissolution is difficult, gentle warming (e.g., 37°C for 10

minutes) or brief sonication can be applied.[12] Visually inspect the solution against a light

source to ensure no particulates are present.

Aliquot and Store: To avoid repeated freeze-thaw cycles which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.[13]

Labeling: Clearly label all aliquots with the compound name ("BML-210"), concentration (10

mM in DMSO), and the date of preparation.
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3.3 Storage and Stability

Proper storage is crucial to maintain the efficacy of BML-210.

Form
Storage
Temperature

Shelf Life References

Solid Powder -20°C (Dry and Dark) 1 - 3 years [8][14]

DMSO Stock Solution -80°C 1 - 2 years [3][10]

DMSO Stock Solution -20°C 1 month [10][11]

Application Protocol: In Vitro Cell Treatment
This section provides a general workflow for using the BML-210 stock solution to treat adherent

cells in a 24-well plate format.

4.1 Experimental Workflow
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Stock Solution Preparation

Cell-Based Assay
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Caption: Experimental workflow from BML-210 stock preparation to cell assay.
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4.2 Procedure

Cell Seeding: Plate your cells of interest (e.g., HeLa, NB4) at a desired density in a 24-well

plate and allow them to adhere and grow, typically overnight.

Prepare Working Solution: Thaw a single aliquot of the 10 mM BML-210 stock solution at

room temperature. Perform a serial dilution in pre-warmed, complete cell culture medium to

achieve the final desired treatment concentration.

Example for a final concentration of 10 µM in 500 µL medium:

First, create an intermediate dilution (e.g., 100 µM) by adding 1 µL of 10 mM stock to 99

µL of medium.

Then, add 50 µL of the 100 µM intermediate solution to 450 µL of medium in the well for a

final volume of 500 µL and a final concentration of 10 µM.

Note: This two-step dilution helps ensure accuracy and minimizes pipetting errors.

Vehicle Control: It is critical to include a vehicle control group. This group should be treated

with the same final concentration of DMSO as the experimental group, but without BML-210.

[13] For the example above, the final DMSO concentration is 0.1%. Prepare a control

solution by adding the equivalent amount of DMSO to the culture medium.

Cell Treatment: Carefully remove the old medium from the cells and replace it with the

medium containing the desired concentration of BML-210 or the vehicle control.

Incubation: Return the plate to the incubator and culture for the desired time period (e.g., 24

or 48 hours), as determined by previous studies or optimization experiments.[3][15]

Downstream Analysis: Following incubation, proceed with the planned analysis, such as cell

viability assays (MTT), apoptosis detection (flow cytometry), cell cycle analysis, or

protein/gene expression studies.[5][15]

Mechanism of Action: HDAC Inhibition Pathway
BML-210 functions by inhibiting HDAC enzymes, leading to an increase in histone acetylation.

This alters chromatin structure and modulates the expression of key genes involved in cell
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cycle control and apoptosis.
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Caption: BML-210 inhibits HDACs, promoting gene expression and cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667151#bml-210-dmso-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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